Cas no 156395-08-3 (5-fluoro-1H-Pyrrole-2-carboxaldehyde)

• Product Name: 5-fluoro-1H-Pyrrole-2-carboxaldehyde
• CAS No: 156395-08-3
• MF: C₅H₄FNO
• MW: 113.089764595032
• CID: 1106869
• PubChem ID: 77231574
• Update Time: 2025-04-20

5-fluoro-1H-Pyrrole-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-1H-Pyrrole-2-carboxaldehyde
• 5-fluoro-1H-pyrrole-2-carbaldehyde
• 156395-08-3
• DA-16954

• Inchi： 1S/C5H4FNO/c6-5-2-1-4(3-8)7-5/h1-3,7H
• InChI Key： XLVPYILAGRFONZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)N1

Computed Properties

• Exact Mass: 113.02772
• Monoisotopic Mass: 113.027691913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• PSA: 32.86